Bis[(4-methylcyclohex-3-en-1-yl)methyl] butanedioate

• CAS No.: 744910-51-8
• Molecular Formula: C20H30O4
• Molecular Weight: 334.4 g/mol
• IUPAC Name: bis[(4-methylcyclohex-3-en-1-yl)methyl] butanedioate
• InChI: InChI=1S/C20H30O4/c1-15-3-7-17(8-4-15)13-23-19(21)11-12-20(22)24-14-18-9-5-16(2)6-10-18/h3,5,17-18H,4,6-14H2,1-2H3
• InChI Key: RJEUKMOQYYFPOC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CCC(CC1)COC(=O)CCC(=O)OCC2CCC(=CC2)C

Description

Bis[(4-methylcyclohex-3-en-1-yl)methyl] butanedioate is a useful research compound. Its molecular formula is C20H30O4 and its molecular weight is 334.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Added to 284 g (being 2 mol) of 4-methyl-3-cyclohexenylmethanol and one liter toluene solution containing 10 g (being 1 mol) of succinic acid anhydrate, was 5 g of toluenesulfonic acid monohydrate, and allowed to react for 8 hours at 110-120° C., while any generated water was removed using a water separating apparatus. After the reacted solution was washed with sodium bicarbonate water, distillation under reduced pressure was conducted to remove any toluene. The residual crude product was distilled under reduced pressure to obtain the objective compound. The yield was 90%.